Cas no 165547-79-5 (4-chloro-3-nitro-1H-pyridin-2-one)

• Product Name: 4-chloro-3-nitro-1H-pyridin-2-one
• CAS No: 165547-79-5
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD03093067
• CID: 65731
• PubChem ID: 519282
• Update Time: 2024-11-01

4-chloro-3-nitro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-3-nitropyridine
• 4-Chloro-3-nitro-2-pyridone
• 4-Chloro-3-nitro-pyridin-2-ol
• 4-chloro-3-nitro-1H-pyridin-2-one
• 4-Chloro-3-nitropyridin-2(1H)-one
• 2--3--4-
• 4-CHLORO-3-NITROPYRIDONE
• 4-Chloro-3-nitropyridin-2-ol
• 4-Chloro-3-nitro-2-hydroxypyridine
• 2-HYDROXY-3-NITRO-4-CHLOROPYRIDINE
• 2(1H)-Pyridinone, 4-chloro-3-nitro-
• BP-20220
• CS-0020074
• A3672
• SY030730
• AKOS015833799
• J-514946
• EN300-96918
• 4-Chloro-3-nitro-1,2-dihydropyridin-2-one; 4-Chloro-3-nitro-2-hydroxypyridine; 4-Chloro-3-nitro-2-pyridone; 4-Chloro-3-nitropyridin-2-ol
• FT-0618076
• MFCD03093067
• AS-42808
• SCHEMBL910959
• AKOS006228483
• MFCD09701353
• 4-chloro-3-nitro-1,2-dihydropyridin-2-one
• Pyridone, 2(1H)-, 4-chloro-3-nitro-
• 4-chloro-3-nitro-2(1h)-pyridinone
• 165547-79-5
• UKIZCTHOMJXNIX-UHFFFAOYSA-N
• SB34133
• DTXSID50333951
• DB-305719
• DB-006760
• 4-Chloro-3-nitro-pyridin-2-one

• MDL： MFCD03093067
• Inchi： 1S/C5H3ClN2O3/c6-3-1-2-7-5(9)4(3)8(10)11/h1-2H,(H,7,9)
• InChI Key： UKIZCTHOMJXNIX-UHFFFAOYSA-N
• SMILES： ClC1C=CNC(C=1[N+](=O)[O-])=O
• BRN： 149557

Computed Properties

• Exact Mass: 173.98300
• Monoisotopic Mass: 173.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.61
• Melting Point: 222-224°C
• Boiling Point: 283.4℃ at 760 mmHg
• Flash Point: 153.8±26.5 °C
• Refractive Index: 1.602
• Water Partition Coefficient: Insoluble in water.
• PSA: 78.68000
• LogP: 1.45970
• Solubility: Insoluble in water

4-chloro-3-nitro-1H-pyridin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.